![molecular formula C20H15N3OS B4402023 2-[(2-cyanophenyl)thio]-N-(2-pyridinylmethyl)benzamide](/img/structure/B4402023.png)
2-[(2-cyanophenyl)thio]-N-(2-pyridinylmethyl)benzamide
Overview
Description
2-[(2-cyanophenyl)thio]-N-(2-pyridinylmethyl)benzamide, commonly known as CTB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use in the treatment of various diseases. CTB is a small molecule that belongs to the class of benzamide derivatives and has been found to possess several pharmacological properties.
Mechanism of Action
The mechanism of action of CTB is not fully understood, but it is believed to involve the modulation of various signaling pathways. CTB has been found to inhibit the Akt/mTOR pathway, which plays a crucial role in cell proliferation and survival. CTB has also been shown to activate the p38 MAPK pathway, which is involved in the regulation of inflammation and apoptosis.
Biochemical and Physiological Effects:
CTB has been found to exhibit several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. CTB has also been found to inhibit the migration and invasion of cancer cells by downregulating the expression of matrix metalloproteinases. Moreover, CTB has been shown to reduce the production of reactive oxygen species and nitric oxide, which are involved in inflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using CTB in lab experiments is its potent pharmacological properties. CTB has been found to exhibit potent anti-cancer, anti-inflammatory, and neuroprotective effects, making it a promising candidate for the development of novel therapeutics. However, one of the limitations of using CTB in lab experiments is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on CTB. One of the areas of focus could be the development of novel formulations that can improve its solubility and bioavailability. Moreover, further studies are needed to elucidate the mechanism of action of CTB and its potential use in the treatment of various diseases. Additionally, the development of CTB-based therapeutics could be explored as a potential treatment for cancer, inflammation, and neurodegenerative disorders.
Conclusion:
In conclusion, CTB is a promising chemical compound that has gained significant attention in the field of scientific research due to its potential use in the treatment of various diseases. CTB exhibits potent pharmacological properties, including anti-cancer, anti-inflammatory, and neuroprotective effects. Further research is needed to elucidate the mechanism of action of CTB and its potential use in the development of novel therapeutics.
Scientific Research Applications
CTB has been extensively studied for its potential use in the treatment of various diseases such as cancer, inflammation, and neurodegenerative disorders. Several studies have shown that CTB exhibits potent anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines. CTB has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Moreover, CTB has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
properties
IUPAC Name |
2-(2-cyanophenyl)sulfanyl-N-(pyridin-2-ylmethyl)benzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3OS/c21-13-15-7-1-3-10-18(15)25-19-11-4-2-9-17(19)20(24)23-14-16-8-5-6-12-22-16/h1-12H,14H2,(H,23,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AXBAULKVPNQIJE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C#N)SC2=CC=CC=C2C(=O)NCC3=CC=CC=N3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.